(6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone

• IUPAC Name: [6-fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl]-phenylmethanone
• InChI: InChI=1S/C26H22FN3O/c27-20-11-12-24-22(17-20)25(23(18-28-24)26(31)19-7-3-1-4-8-19)30-15-13-29(14-16-30)21-9-5-2-6-10-21/h1-12,17-18H,13-16H2
• InChI Key: QIGNTVWYOHRLRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=C4C=C(C=CC4=NC=C3C(=O)C5=CC=CC=C5)F
• Molecular Formula: C26H22FN3O
• Molecular Weight: 411.5 g/mol

Description

(6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone, also known as FPQM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of (6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone is not fully understood. However, it is believed to work through the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
(6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone has been shown to inhibit the production of pro-inflammatory cytokines and reduce the activity of certain enzymes involved in inflammation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, (6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone has been shown to have low toxicity in animal models.

Advantages And Limitations For Lab Experiments

One advantage of (6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone is its high purity and stability, which makes it suitable for use in various lab experiments. However, its mechanism of action and potential side effects need to be further studied before it can be used in clinical settings.

Future Directions

Future research on (6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone could focus on its potential use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further studies could investigate its anti-inflammatory and anti-tumor properties, as well as its potential use in combination with other drugs for cancer treatment. The development of more efficient synthesis methods for (6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone could also be explored.

Synthesis Methods

The synthesis of (6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone involves the reaction of 6-fluoro-3-hydroxyquinoline with 1-phenylpiperazine and benzoyl chloride. The resulting compound is purified through column chromatography to obtain the final product. This method has been optimized to produce high yields of (6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone with excellent purity.

Scientific Research Applications

(6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone has been studied for its potential use as a fluorescent probe for the detection of metal ions. It has also been investigated for its anti-inflammatory and anti-tumor properties. (6-Fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl)(phenyl)methanone has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models.